Cas no 1567114-74-2 (2-ethynyl-5-(4-fluorophenyl)furan)

• Product name: 2-ethynyl-5-(4-fluorophenyl)furan
• CAS No: 1567114-74-2
• MF: C₁₂H₇FO
• MW: 186.181786775589
• CID: 6239638
• PubChem ID: 104276779

2-ethynyl-5-(4-fluorophenyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-5-(4-fluorophenyl)furan
• 1567114-74-2
• EN300-1827956

• Inchi： 1S/C12H7FO/c1-2-11-7-8-12(14-11)9-3-5-10(13)6-4-9/h1,3-8H
• InChI Key： FXFDRNXWSHTZEW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C#C)O1

Computed Properties

• Exact Mass: 186.048093005g/mol
• Monoisotopic Mass: 186.048093005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-ethynyl-5-(4-fluorophenyl)furan

Recent Advances in the Study of 2-Ethynyl-5-(4-fluorophenyl)furan (CAS: 1567114-74-2) in Chemical Biology and Pharmaceutical Research

The compound 2-ethynyl-5-(4-fluorophenyl)furan (CAS: 1567114-74-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan core and ethynyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development and biomedical research.

One of the key areas of interest is the role of 2-ethynyl-5-(4-fluorophenyl)furan as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel small-molecule inhibitors targeting specific enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting protein-protein interactions involved in cancer progression. The study highlighted the compound's ability to bind selectively to certain oncogenic targets, thereby reducing tumor growth in preclinical models.

In addition to its anticancer properties, 2-ethynyl-5-(4-fluorophenyl)furan has been investigated for its potential in neurodegenerative diseases. A recent publication in ACS Chemical Neuroscience reported that derivatives of this compound exhibit neuroprotective effects by modulating oxidative stress pathways. The findings suggest that further optimization of its chemical structure could lead to the development of new therapeutics for conditions such as Alzheimer's and Parkinson's diseases.

The synthesis and scalability of 2-ethynyl-5-(4-fluorophenyl)furan have also been a focus of recent research. A 2024 study in Organic Process Research & Development outlined an efficient and cost-effective synthetic route for large-scale production. This advancement is crucial for facilitating further pharmacological studies and clinical trials, as it ensures a stable supply of the compound for research purposes.

Despite these promising developments, challenges remain in the clinical translation of 2-ethynyl-5-(4-fluorophenyl)furan-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued investigation in the pharmaceutical industry.

In conclusion, the recent research on 2-ethynyl-5-(4-fluorophenyl)furan (CAS: 1567114-74-2) underscores its potential as a valuable tool in drug discovery and chemical biology. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, paving the way for innovative treatments in oncology, neurology, and beyond.